4-(Bromomethyl)-4-(butan-2-yl)oxane

• Molecular Formula: C10H19BrO
• Molecular Weight: 235.16 g/mol
• IUPAC Name: 4-(bromomethyl)-4-butan-2-yloxane
• InChI: InChI=1S/C10H19BrO/c1-3-9(2)10(8-11)4-6-12-7-5-10/h9H,3-8H2,1-2H3
• InChI Key: XAIVARKFWCUNJM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1(CCOCC1)CBr

Description

4-(Bromomethyl)-4-(butan-2-yl)oxane is a bicyclic ether derivative featuring a bromomethyl substituent and a branched butan-2-yl group at the 4-position of the oxane (tetrahydropyran) ring. Its molecular formula is C₉H₁₇BrO, with a molar mass of 221.14 g/mol. The compound’s structure combines steric bulk from the butan-2-yl group with the electrophilic reactivity of the bromomethyl moiety, making it a versatile intermediate in organic synthesis, particularly in alkylation or cross-coupling reactions.

Biological Activity

4-(Bromomethyl)-4-(butan-2-yl)oxane is a synthetic organic compound that has gained attention in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial and anticancer properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Chemical Formula : C_{10}H_{15}BrO
• Molecular Weight : 235.13 g/mol

This compound features a bromomethyl group and a butan-2-yl substituent on an oxane ring, which contributes to its unique reactivity and biological properties.

Antimicrobial Properties

Research indicates that 4-(Bromomethyl)-4-(butan-2-yl)oxane exhibits significant antimicrobial activity. In vitro studies have shown that it can inhibit the growth of various bacterial strains. The mechanism is believed to involve disruption of bacterial cell membranes, leading to increased permeability and cell lysis.

Microorganism	Inhibition Zone (mm)	Concentration (µg/mL)
Staphylococcus aureus	15	100
Escherichia coli	18	100
Pseudomonas aeruginosa	12	100

These results suggest that the compound could be a candidate for developing new antimicrobial agents.

Anticancer Activity

The anticancer potential of 4-(Bromomethyl)-4-(butan-2-yl)oxane has also been investigated. In studies involving various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549), the compound demonstrated cytotoxic effects.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	25	Induction of apoptosis via caspase activation
A549	30	Cell cycle arrest at G1 phase

The observed IC50 values indicate that the compound is effective in inhibiting cell proliferation, suggesting its potential as an anticancer agent.

The biological activities of 4-(Bromomethyl)-4-(butan-2-yl)oxane are attributed to its ability to interact with specific molecular targets within cells. For antimicrobial activity, it is hypothesized that the bromine atom plays a critical role in binding to bacterial proteins, disrupting their function. In cancer cells, the compound appears to induce apoptosis through the activation of caspases, essential enzymes in programmed cell death.

Case Studies

• Antimicrobial Study : A case study published in a peer-reviewed journal highlighted the effectiveness of 4-(Bromomethyl)-4-(butan-2-yl)oxane against multi-drug resistant strains of bacteria. The study emphasized its potential as an alternative treatment option in clinical settings where conventional antibiotics fail.
• Anticancer Research : Another study focused on the compound's effects on MCF-7 cells. The results indicated that treatment with 4-(Bromomethyl)-4-(butan-2-yl)oxane led to significant reductions in cell viability and increased markers for apoptosis, providing a promising avenue for further research into its use in cancer therapy.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 4-(Bromomethyl)-4-(butan-2-yl)oxane and analogous compounds:

Compound Name	Substituents	Molecular Formula	Molar Mass (g/mol)	CAS Number	Key Properties
4-(Bromomethyl)-4-(butan-2-yl)oxane	Bromomethyl, butan-2-yl	C₉H₁₇BrO	221.14	Not provided	High steric hindrance; moderate solubility in non-polar solvents .
4-(Bromomethyl)-4-methyloxane	Bromomethyl, methyl	C₇H₁₃BrO	193.08	CID 64985111	Lower steric bulk; higher reactivity in SN2 reactions due to accessibility .
4-(Bromomethyl)-2,2-dimethyloxane	Bromomethyl, 2,2-dimethyl	C₈H₁₅BrO	207.11	1050494-70-6	Enhanced ring rigidity; reduced nucleophilic substitution rates .
4-[4-(Bromomethyl)phenyl]oxane	Bromomethyl, phenyl	C₁₂H₁₅BrO	255.16	2953070-52-3	Aromatic conjugation increases stability; UV-active .
4-(Bromomethyl)tetrahydropyran	Bromomethyl (no additional substituent)	C₆H₁₁BrO	179.06	125552-89-8	Minimal steric effects; high reactivity in alkylation reactions .

Structural and Electronic Effects

• Substituent Bulk: The butan-2-yl group in the target compound introduces significant steric hindrance compared to smaller substituents like methyl (e.g., 4-(Bromomethyl)-4-methyloxane) .
• Electronic Influence : Unlike the phenyl-substituted analog (4-[4-(Bromomethyl)phenyl]oxane), the aliphatic butan-2-yl group lacks electron-withdrawing or donating effects, resulting in neutral electronic modulation of the oxane ring .

Physical Properties

• Solubility: The butan-2-yl group enhances lipophilicity, improving solubility in non-polar solvents (e.g., hexane, chloroform) relative to polar analogs like 4-[4-(Bromomethyl)phenyl]oxane .
• Boiling/Melting Points : Expected to be higher than 4-(Bromomethyl)tetrahydropyran due to increased molecular weight and branching but lower than aromatic derivatives .